Cas no 2581-69-3 (Disperse Orange 1 (>85%))

• Product Name: Disperse Orange 1 (>85%)
• CAS No: 2581-69-3
• Molecular Formula: C₁₈H₁₄N₄O₂
• Molecular Weight: 318.32936
• MDL: MFCD00007311
• CID: 259653
• PubChem ID: 24852726

Disperse Orange 1 (>85%) Properties

Names and Identifiers

• Benzenamine,4-[2-(4-nitrophenyl)diazenyl]-N-phenyl-
• Disperse Orange 1
• 4-[(4-nitrophenyl)diazenyl]-N-phenylaniline
• (4-Nitro-benzol)-(1 azo 4)-N.N-diphenylamin
• [4-(4-Nitro-phenylazo)-phenyl]-phenyl-amin
• [4-(4-nitro-phenylazo)-phenyl]-phenyl-amine
• 4-(4-Nitrophenylazo)diphenylamine
• 4-[(4-nitrophenyl)azo]-N-phenyl-benzenamine
• 4'-Nitro-4-anilino-azobenzol
• 4-nitro-4'-phenylaminoazobenzene
• Acetate Orange 5R
• Disperse Orange 5R
• Dispersol Orange A
• Miketon Fast Orange 5R
• Palanil Orange 5R
• Reliton Orange 5R
• Serisol Orange 5R
• 4-((p-nitrophenyl)azo)-diphenylamin
• 4-((p-nitrophenyl)azo)diphenylamine
• 4-(p-nitrophenylazo)diphenylamine
• 4-anilino-4'-nitroazobenzene
• 4-Nitro-4'-(phenylamino)azobenzene
• Setacyl Scarlet 2GN
• CS-0010271
• HSDB 5535
• Diphenylamine, 4-((p-nitrophenyl)azo)-
• 4-((4-nitrophenyl)diazenyl)-n-phenylaniline
• DO1
• 4-(4-Nitrophenyl)azo-N-phenylaniline
• Supracet Scarlet 2G
• CI 11080
• Diacelliton Fast Orange R
• Navilene Orange 5R
• EINECS 219-954-6
• 4-[(4-NITROPHENYL)AZO]-N-PHENYLANILINE
• STR05317
• AKOS037655885
• HY-D0332
• 4-((4-Nitrophenyl)azo)-N-phenylaniline
• 4-[2-(4-nitrophenyl)diazen-1-yl]-N-phenylaniline
• Dispersol Printing Orange A
• G77294
• AKOS015903079
• Disperse Orange 1 100 microg/mL in Acetonitrile
• Acetoquinone Light Orange 4RL
• W-109803
• SCHEMBL769328
• CI DISPERSE ORANGE 1 [HSDB]
• Vonteryl Red 4G
• Setacyl Scarlet p-2G
• GLXC-20290
• Celliton Fast Orange 5R
• Benzenamine, 4-((4-nitrophenyl)azo)-N-phenyl-
• DB-285121
• UNII-1592R4P97H
• CCRIS 9421
• C.I. Disperse Orange 1
• MFCD00007311
• Disperse Orange 1, analytical standard
• Cilla Fast Orange 5R
• Benzenamine, 4-[2-(4-nitrophenyl)diazenyl]-N-phenyl-
• Q5282570
• BRN 0758695
• Disperse Orange 1 (>85%)
• DTXSID7062536
• Benzenamine,4-[2-(4-nitrophenyl)diazenyl]-N-phenyl-;Disperse Orange 1
• 2581-69-3
• Resolin Orange 5R
• Disperse Orange 1, Dye content ~15 %
• Celliton Discharge Orange 5RL
• NS00020617
• 1592R4P97H
• Dispersol Fast Orange A
• Benzenamine, 4-[(4-nitrophenyl)azo]-N-phenyl-
• Benzenamine, 4-(2-(4-nitrophenyl)diazenyl)-N-phenyl-

• MDL： MFCD00007311
• InChIKey： YFVXLROHJBSEDW-QZQOTICOSA-N
• Inchi： 1S/C18H14N4O2/c23-22(24)18-12-10-17(11-13-18)21-20-16-8-6-15(7-9-16)19-14-4-2-1-3-5-14/h1-13,19H
• SMILES： [O-][N+](C1C=CC(=CC=1)/N=N/C1C=CC(=CC=1)NC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 318.11200
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 318.112
• Heavy Atom Count: 24
• Complexity: 415
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 82.6A^2

Experimental Properties

• LogP: 6.35000
• PSA: 82.57000
• Refractive Index: 1.6700 (estimate)
• Boiling Point: 457.5°C (rough estimate)
• Melting Point: 157.5-158.0 ºC
• Flash Point: 277.4°C
• Solubility: Insuluble (1.1E-4 g/L) (25 ºC),
• Color/Form: Slightly soluble in water
• Solubility: Brown powder
• Density: 1.24±0.1 g/cm3 (20 ºC 760 Torr),

Disperse Orange 1 (>85%) Security Information

• RTECS：JJ9700000
• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： 37/39-26-24/25
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Hazardous Material transportation number：NONH for all modes of transport
• Risk Phrases： 36/37/38-22
• FLUKA BRAND F CODES：10-21

Disperse Orange 1 (>85%) Customs Data

• HS CODE：2927000090
• Customs Data：

  China Customs Code:

  2927000090

  Overview:

  2927000090 Other diazo compounds\Azo compounds, etc(Including azoxycompounds). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2927000090 other diazo-, azo- or azoxy-compounds.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azobenzenes